Cas no 2137572-83-7 (6-Chloro-2-(1-ethoxyethenyl)-3-nitropyridine)

• Product Name: 6-Chloro-2-(1-ethoxyethenyl)-3-nitropyridine
• CAS No: 2137572-83-7
• MF: C₉H₉ClN₂O₃
• MW: 228.63236117363
• CID: 6350364
• PubChem ID: 139559763
• Update Time: 2025-10-31

6-Chloro-2-(1-ethoxyethenyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21437192
• 2137572-83-7
• 6-chloro-2-(1-ethoxyethenyl)-3-nitropyridine
• EN300-803562
• 6-Chloro-2-(1-ethoxyethenyl)-3-nitropyridine

• Inchi： 1S/C9H9ClN2O3/c1-3-15-6(2)9-7(12(13)14)4-5-8(10)11-9/h4-5H,2-3H2,1H3
• InChI Key： XFRRZZZXFQXCFB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=C)OCC)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.0301698g/mol
• Monoisotopic Mass: 228.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9Ų

Additional information on 6-Chloro-2-(1-ethoxyethenyl)-3-nitropyridine

Introduction to 6-Chloro-2-(1-ethoxyethenyl)-3-nitropyridine (CAS No. 2137572-83-7)

6-Chloro-2-(1-ethoxyethenyl)-3-nitropyridine, identified by the CAS number 2137572-83-7, is a significant compound in the realm of pharmaceutical chemistry and chemical biology. This heterocyclic aromatic molecule features a pyridine core substituted with a chloro group at the 6-position, an ethoxyethenyl group at the 2-position, and a nitro group at the 3-position. The unique structural configuration of this compound imparts distinct chemical properties and biological activities, making it a valuable scaffold for drug discovery and molecular research.

The nitro group in 6-Chloro-2-(1-ethoxyethenyl)-3-nitropyridine plays a crucial role in its reactivity and functionality. Nitroaromatic compounds are well-documented for their versatile applications in medicinal chemistry, often serving as intermediates in the synthesis of bioactive molecules. The electron-withdrawing nature of the nitro group enhances the electrophilicity of the adjacent carbon atoms, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures.

Furthermore, the chloro substituent at the 6-position of the pyridine ring contributes to the compound's reactivity by participating in various substitution reactions, including nucleophilic aromatic substitution (SNAr). This feature allows for further functionalization, enabling chemists to tailor the molecule's properties for specific biological targets. The presence of both electron-withdrawing (nitro) and electron-donating (chloro) groups creates a delicate balance in the electronic distribution of the molecule, influencing its interaction with biological systems.

The ethoxyethenyl moiety at the 2-position introduces a reactive double bond that can undergo addition reactions with nucleophiles or participate in polymerization processes. This structural feature makes 6-Chloro-2-(1-ethoxyethenyl)-3-nitropyridine a versatile building block for synthesizing polymers, coatings, and other advanced materials. Additionally, the double bond can be oxidized or reduced to introduce further functional groups, expanding its synthetic utility.

In recent years, there has been growing interest in exploring the pharmacological potential of 6-Chloro-2-(1-ethoxyethenyl)-3-nitropyridine and its derivatives. The compound has been investigated for its potential role in modulating various biological pathways, including inflammatory responses and neurotransmitter systems. Preliminary studies suggest that derivatives of this molecule may exhibit anti-inflammatory and analgesic properties, making them promising candidates for therapeutic development.

The synthesis of 6-Chloro-2-(1-ethoxyethenyl)-3-nitropyridine involves multi-step organic transformations that highlight its complexity as a chemical entity. The process typically begins with the nitration of a pyridine precursor followed by selective chlorination and subsequent introduction of the ethoxyethenyl group. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity levels.

The structural features of 6-Chloro-2-(1-ethoxyethenyl)-3-nitropyridine make it an attractive candidate for further derivatization using modern chemical biology tools. Techniques such as structure-activity relationship (SAR) studies and computational modeling are being utilized to optimize its biological activity. These approaches help researchers identify key structural determinants that influence binding affinity and efficacy, guiding the design of more potent derivatives.

Recent advancements in biocatalysis have also opened new avenues for utilizing 6-Chloro-2-(1-ethoxyethenyl)-3-nitropyridine as a substrate in enzyme-mediated reactions. Biocatalytic methods offer advantages such as high selectivity, mild reaction conditions, and environmental sustainability. By leveraging enzymatic transformations, researchers can introduce novel functional groups or modify existing ones with precision, enhancing the compound's therapeutic potential.

The role of computational chemistry in studying 6-Chloro-2-(1-ethoxyethenyl)-3-nitropyridine cannot be overstated. Molecular modeling techniques provide insights into how this compound interacts with biological targets at the atomic level. These studies help predict binding modes, identify key interaction sites, and optimize drug-like properties such as solubility and metabolic stability.

As research continues to uncover new applications for 6-Chloro-2-(1-ethoxyethenyl)-3-nitropyridine, its significance in pharmaceutical chemistry is likely to grow. The compound's unique structural features offer a rich platform for innovation, driving advancements in drug discovery and material science. By integrating traditional synthetic methods with cutting-edge biocatalytic and computational approaches, scientists are poised to unlock its full potential.